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Compound of Interest

Compound Name: 2-(2,5-Dimethoxyphenyl)azepane

CAS No.: 383130-85-6

Cat. No.: B3025530

Get Quote

Executive Summary
This application note details the structural characterization of 2-(2,5-
Dimethoxyphenyl)azepane, a seven-membered nitrogen heterocycle structurally related to

the 2,5-dimethoxy-phenethylamine class of 5-HT2A receptor agonists (e.g., 2C-x, DOI) and

recently developed piperidine analogs like LPH-5.

The expansion of the piperidine ring to an azepane introduces significant conformational

flexibility, presenting unique challenges in NMR spectroscopy. This guide provides a robust

protocol for assigning the chiral center (C2), resolving the complex methylene envelope of the

seven-membered ring, and verifying the 2,5-dimethoxy substitution pattern.

Chemical Context & Structural Logic[1][2][3]
The molecule consists of a secondary amine (azepane) with a bulky electron-rich aryl

substituent at the C2 position.

Chirality: The C2 carbon is a stereocenter. In drug development, enantiomeric purity is

critical; however, this note focuses on the scalar connectivity of the free base.
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Conformational Dynamics: Unlike the rigid chair conformation of piperidines, the azepane

ring exists in a dynamic equilibrium of twist-chair and twist-boat conformers. At room

temperature, this often results in signal broadening or averaged chemical shifts for the ring

protons.

Biological Relevance Pathway
The structural motif targets the 5-HT2A receptor. Understanding the conformation of the

azepane ring is vital for predicting binding affinity (docking).
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Figure 1: Putative signaling pathway for 2,5-dimethoxy-substituted heterocycles acting on 5-

HT2A receptors.

Experimental Protocol
Sample Preparation

Solvent Selection:CDCl₃ (Deuterated Chloroform) is the standard for resolution. However, if

the amine proton (NH) is broad or exchanging rapidly, DMSO-d₆ is recommended to sharpen

the NH signal and stabilize hydrogen bonding, which can lock the ring conformation slightly.

Concentration: 5–10 mg in 600 µL solvent.

Reference: TMS (0.00 ppm).

Acquisition Parameters (600 MHz)
1H NMR: 64 scans, 30° pulse angle, 2s relaxation delay (d1).

13C {1H} NMR: 1024 scans, power-gated decoupling.

2D Experiments: COSY (Gradient), HSQC (Multiplicity-edited), HMBC (Long-range 8 Hz

optimization).
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Spectral Analysis & Assignment Strategy
The Aromatic Region (The "Anchor")
The 2,5-dimethoxy substitution pattern provides a distinct fingerprint that simplifies the

assignment.

H3 (Aryl): Ortho to a methoxy, meta to the alkyl group. Appears as a doublet (d) or singlet (s)

depending on H4 coupling.

H4 (Aryl): DD (Doublet of doublets) due to coupling with H3 and H6.

H6 (Aryl): Ortho to the alkyl group (azepane attachment). This proton often shows a

distinctive NOE (Nuclear Overhauser Effect) with the Azepane-H2 proton.

The Azepane Ring (The "Envelope")
The 7-membered ring protons (H3 through H7) typically appear as complex multiplets between

1.4 and 3.2 ppm.

H2 (Benzylic): The most deshielded aliphatic proton (~3.8 – 4.2 ppm). It appears as a dd or

ddd.

H7 (α-Amino): Adjacent to the Nitrogen. Deshielded (~2.8 – 3.2 ppm).

H3–H6: High-order multiplets. COSY is required to trace the spin system from H2 → H3 →

H4 → H5 → H6 → H7.

Predicted Chemical Shift Data[4]
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Position
Carbon
Type

δ 13C (ppm) δ 1H (ppm) Multiplicity
Assignment
Logic

Ar-C1 Quaternary ~133.0 - -
Ipso to

Azepane

Ar-C2 Quaternary ~151.0 - -

Ortho-

Methoxy

(Shielded)

Ar-C3 Methine ~111.5 6.75 d (J=8.8) Ortho to OMe

Ar-C4 Methine ~113.0 6.70 dd
Meta

coupling

Ar-C5 Quaternary ~153.5 - -
Meta-

Methoxy

Ar-C6 Methine ~112.0 6.90 d (J=2.5)
Ortho to

Azepane

OMe Methyl 55.8, 56.1 3.75, 3.78 s, s
Distinct OMe

peaks

Az-C2 Methine ~58.5 4.05 dd Chiral Center

Az-C7 Methylene ~47.0 2.90, 3.15 m α-Nitrogen

Az-C3 Methylene ~36.0 1.90 m β-Effect

Az-C4/5/6 Methylene 25.0–30.0 1.50–1.80 m (broad)
Ring

Envelope

Note: Values are predicted based on LPH-5 piperidine analogs and azepane ring corrections

[1, 2].

Advanced Workflow: Solving Conformational
Ambiguity
If the azepane ring signals (H3-H6) appear as broad, undefined "humps," the molecule is

undergoing intermediate exchange on the NMR timescale.
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Variable Temperature (VT) NMR Protocol
To resolve the ring protons, you must shift the exchange regime:

Cooling (-40°C in CDCl₃): "Freezes" the ring into distinct conformers (likely Twist-Chair).

Signals will sharpen and split into distinct axial/equatorial sets.

Heating (+50°C in DMSO-d₆): Accelerates rotation, coalescing signals into sharp averages.

Preferred for purity assays.

Assignment Logic Diagram
Use this workflow to validate the structure.
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Figure 2: Step-by-step logic for structural validation of flexible azepanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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